Cas no 1038282-35-7 ((3-methylbutan-2-yl)[1-(pyridin-2-yl)ethyl]amine)

• Product Name: (3-methylbutan-2-yl)[1-(pyridin-2-yl)ethyl]amine
• CAS No: 1038282-35-7
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 5185914
• PubChem ID: 43202590
• Update Time: 2026-03-05

(3-methylbutan-2-yl)[1-(pyridin-2-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, N-(1,2-dimethylpropyl)-α-methyl-
• (3-methylbutan-2-yl)[1-(pyridin-2-yl)ethyl]amine

• Inchi： 1S/C12H20N2/c1-9(2)10(3)14-11(4)12-7-5-6-8-13-12/h5-11,14H,1-4H3
• InChI Key： VPMAHOBWYAEFAT-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)(C)NC(C)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-methylbutan-2-yl)[1-(pyridin-2-yl)ethyl]amine

Comprehensive Overview of (3-methylbutan-2-yl)[1-(pyridin-2-yl)ethyl]amine (CAS No. 1038282-35-7)

(3-methylbutan-2-yl)[1-(pyridin-2-yl)ethyl]amine, with the CAS number 1038282-35-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This amine derivative, featuring a pyridine ring and a branched alkyl chain, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and binding affinity in therapeutic contexts.

The compound's unique molecular structure combines a 3-methylbutan-2-yl group with a 1-(pyridin-2-yl)ethyl moiety, creating a hybrid scaffold that is both lipophilic and capable of hydrogen bonding. This duality makes it a candidate for targeting central nervous system (CNS) receptors or enzymes, aligning with current trends in neuropharmacology. Recent studies highlight its potential role in modulating neurotransmitter pathways, a hot topic in Alzheimer's disease and Parkinson's disease research.

From a synthetic chemistry perspective, 1038282-35-7 is often synthesized via reductive amination or nucleophilic substitution reactions. Its pyridine ring offers a site for further functionalization, enabling the creation of libraries of analogs for high-throughput screening (HTS). This approach is critical in modern drug discovery pipelines, where structure-activity relationship (SAR) studies dominate the optimization phase.

In the context of green chemistry, researchers are investigating eco-friendly catalytic systems to produce (3-methylbutan-2-yl)[1-(pyridin-2-yl)ethyl]amine with higher atom economy. This aligns with the global push for sustainable synthesis methods, a frequently searched topic in academic and industrial forums. The compound's stability under physiological conditions also makes it a subject of interest in prodrug design, another trending area in medicinal chemistry.

Analytical characterization of CAS 1038282-35-7 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with stringent quality control standards, a priority for regulatory submissions. The compound's logP and pKa values are often calculated to predict its pharmacokinetic properties, addressing common queries about drug-likeness in early-stage research.

Beyond pharmaceuticals, (3-methylbutan-2-yl)[1-(pyridin-2-yl)ethyl]amine has potential applications in catalysis and ligand design for transition metal complexes. Its chelating ability due to the pyridyl nitrogen atom is exploited in coordination chemistry, a niche yet growing field in materials science. This versatility answers frequent searches about multi-disciplinary uses of amine derivatives.

In summary, 1038282-35-7 represents a compelling case study in the intersection of organic synthesis, drug development, and materials innovation. Its structural features and adaptable chemistry continue to inspire research across multiple scientific domains, making it a compound worth watching in peer-reviewed literature and patent filings.